2-Cyclopropyl-1-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]ethanone

• IUPAC Name: 2-cyclopropyl-1-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]ethanone
• InChI: InChI=1S/C14H15F3N2O2/c15-14(16,17)12-6-10(3-4-18-12)21-11-7-19(8-11)13(20)5-9-1-2-9/h3-4,6,9,11H,1-2,5,7-8H2
• InChI Key: IYSUUGCZGQBLMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(=O)N2CC(C2)OC3=CC(=NC=C3)C(F)(F)F
• Molecular Formula: C14H15F3N2O2
• Molecular Weight: 300.28 g/mol

Description

“2-Cyclopropyl-1-[3-[2-(trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]ethanone” is a complex organic compound. It contains a cyclopropyl group, a trifluoromethyl group, a pyridinyl group, an azetidinyl group, and an ethanone group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular formula of this compound is C14H15F3N2O2, and its molecular weight is 300.281. The compound contains several functional groups, including a cyclopropyl ring, a pyridine ring, and an azetidine ring. These rings could contribute to the compound’s three-dimensional structure and its chemical reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is often associated with high reactivity due to the strong electronegativity of fluorine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of a trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and stability.

Future Directions

The future research directions for this compound could be vast, depending on its intended application. It could be explored for potential uses in pharmaceuticals, agrochemicals, or materials science, among others.